3-(Methylthio)-4-(trifluoromethyl)phenol

• Molecular Formula: C8H7F3OS
• Molecular Weight: 208.20 g/mol
• IUPAC Name: 3-methylsulfanyl-4-(trifluoromethyl)phenol
• InChI: InChI=1S/C8H7F3OS/c1-13-7-4-5(12)2-3-6(7)8(9,10)11/h2-4,12H,1H3
• InChI Key: SFHCAKWDCHLVRW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)O)C(F)(F)F

Description

3-(Methylthio)-4-(trifluoromethyl)phenol is a substituted phenol derivative featuring a methylthio (-SCH₃) group at position 3 and a trifluoromethyl (-CF₃) group at position 4 of the aromatic ring. This compound combines the electron-donating nature of the methylthio group with the strong electron-withdrawing effect of the trifluoromethyl substituent, resulting in unique physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of phenol derivatives, which can be achieved using trifluoromethylating agents under specific conditions . The methylthio group can be introduced through nucleophilic substitution reactions involving thiol compounds .

Industrial Production Methods

Industrial production of 3-(Methylthio)-4-(trifluoromethyl)phenol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

3-(Methylthio)-4-(trifluoromethyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the trifluoromethyl group to other functional groups.

Substitution: The phenol group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Electrophilic reagents like bromine or nitric acid are commonly used.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Various reduced derivatives of the trifluoromethyl group.

Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

3-(Methylthio)-4-(trifluoromethyl)phenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Methylthio)-4-(trifluoromethyl)phenol involves its interaction with molecular targets through its functional groups. The trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, while the methylthio group can participate in various chemical reactions. These interactions can affect biological pathways and molecular targets, making the compound of interest in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The positions of substituents significantly influence the compound’s electronic profile and reactivity. Below is a comparison with key analogs:

4-((Trifluoromethyl)thio)phenol (CAS 461-84-7)

• Structure : Trifluoromethylthio (-SCF₃) at position 4.
• Properties : The -SCF₃ group is highly electron-withdrawing, leading to increased acidity (pKa ~6.8) compared to the target compound. This compound exhibits low water solubility and is used in antimicrobial applications .

3-(Trifluoromethyl)phenol (CAS 98-17-9)

• Structure : Trifluoromethyl (-CF₃) at position 3.
• Properties : Lacks the methylthio group, resulting in lower molecular weight (162.11 g/mol) and moderate water solubility. It is a key intermediate in pharmaceutical synthesis (e.g., Fluoxetine) .

4-Fluoro-3-(trifluoromethyl)phenol (CAS 61721-07-1)

• Structure : Fluorine (-F) at position 4 and -CF₃ at position 3.
• Properties : The fluorine substituent enhances polarity but reduces lipophilicity compared to the methylthio group. Used as a research chemical in fluorinated drug development .

Physicochemical Properties

A comparative analysis of key properties is summarized below:

Compound	Molecular Formula	Molecular Weight (g/mol)	pKa	Water Solubility	Melting Point (°C)
3-(Methylthio)-4-(trifluoromethyl)phenol	C₈H₇F₃OS	208.2	~7.5	Low	Not reported
4-((Trifluoromethyl)thio)phenol	C₇H₅F₃OS	194.17	~6.8	Very low	45–47
3-(Trifluoromethyl)phenol	C₇H₅F₃O	162.11	~8.0	Moderate	-2 to -1.8
4-Fluoro-3-(trifluoromethyl)phenol	C₇H₄F₄O	180.10	~7.2	Low	Not reported

Key Observations :

• The methylthio group in the target compound increases molecular weight and lipophilicity compared to analogs with single substituents.
• The trifluoromethyl group enhances acidity, but the electron-donating methylthio group partially counteracts this effect, resulting in a higher pKa (~7.5) than 4-((Trifluoromethyl)thio)phenol.

Comparison with Other Methods :

• 4-((Trifluoromethyl)thio)phenol: Synthesized via direct thiolation of phenol with trifluoromethylthiolating agents .
• 3-(Trifluoromethyl)phenol: Prepared by nitration followed by reduction and diazotization of m-cresol derivatives .

Stability and Reactivity

• Oxidative Sensitivity : The methylthio group can oxidize to sulfoxide or sulfone derivatives under harsh conditions, necessitating careful storage .
• Acid-Base Behavior: The phenolic -OH is less acidic than 4-((Trifluoromethyl)thio)phenol but more acidic than 3-(Trifluoromethyl)phenol, enabling selective deprotonation in synthesis .